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Compound of Interest

Compound Name:
1-(2,4-Dichlorophenyl)butan-2-

amine

CAS No.: 1004284-08-5

Cat. No.: B1461339

Get Quote

Executive Summary & Compound Profile
1-(2,4-Dichlorophenyl)butan-2-amine (CAS: 1004284-08-5) is a substituted phenethylamine

derivative characterized by an

-ethyl side chain and a 2,4-dichloro substitution pattern on the phenyl ring.[1][2][3] Structurally,
it belongs to the class of

-ethylphenethylamines (AEPEAs), which are homologous to amphetamines (

-methyl) but often exhibit distinct pharmacological profiles, including altered selectivity for
monoamine transporters (SERT, DAT, NET) and resistance to Monoamine Oxidase (MAO)
degradation due to steric hindrance at the

-carbon.[1]

This Application Note provides a standardized, self-validating protocol for the in vitro

pharmacological characterization of this compound. The focus is on determining its affinity and

functional activity at monoamine transporters and assessing its metabolic stability.[1]
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Compound Identification
Property Detail

IUPAC Name 1-(2,4-Dichlorophenyl)butan-2-amine

Common Abbreviation 2,4-DC-AEPEA

CAS Number 1004284-08-5

Molecular Formula C₁₀H₁₃Cl₂N

Molecular Weight 218.12 g/mol

Structural Class
Halogenated

-ethylphenethylamine

Predicted LogP ~3.2 (Lipophilic)

Handling, Solubility, and Stock Preparation[1]
Safety Warning: As a chlorinated phenethylamine derivative, this compound should be treated

as a potential psychotropic and neurotoxic agent.[1] Handle in a Class II Biological Safety

Cabinet.

Form Selection
The compound is commercially supplied as either a free base (viscous oil) or hydrochloride salt

(crystalline solid).[1]

Recommendation: Use the HCl salt for biological assays due to superior aqueous solubility

and stability.[1]

Conversion (if Free Base): Dissolve oil in diethyl ether, bubble dry HCl gas, filter precipitate,

and recrystallize from isopropanol/ether.

Stock Solution Protocol
Due to the lipophilicity (LogP > 3), direct aqueous dissolution is slow.[1]
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Primary Stock (10 mM): Weigh 2.18 mg (free base equiv.) and dissolve in 1 mL anhydrous

DMSO (Dimethyl Sulfoxide). Vortex for 30 seconds.[1]

Aliquot & Storage: Aliquot into 50 µL volumes in amber glass vials. Store at -20°C. Stable for

6 months. Avoid freeze-thaw cycles.[1]

Working Solution: Dilute Primary Stock 1:1000 in assay buffer (HBSS) to achieve 10 µM.

Ensure final DMSO concentration is < 0.1% to prevent solvent-induced cytotoxicity.[1]

Core Protocol A: Monoamine Transporter Uptake
Assay
Objective: Determine if 1-(2,4-Dichlorophenyl)butan-2-amine acts as a reuptake inhibitor or

substrate for SERT, DAT, or NET.[1]

Methodology: Fluorescence-based Neurotransmitter Transporter Uptake Assay using the

substrate mimic ASP+ (4-(4-(dimethylamino)styryl)-N-methylpyridinium).[1] This method is

superior to radioligand assays for high-throughput screening and avoids radioactive waste.[1]

Experimental Workflow Diagram
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Figure 1: Workflow for the Fluorescence-Based Monoamine Uptake Inhibition Assay.[1]

Step-by-Step Procedure
Cell Preparation:

Use HEK293 cells stably expressing human SERT, DAT, or NET.[1]
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Seed cells at 50,000 cells/well in poly-D-lysine coated 96-well black-walled plates 24

hours prior to assay.[1]

Buffer Exchange:

Remove culture media.[1] Wash cells 1x with 200 µL HBSS (Hank's Balanced Salt

Solution) containing 20 mM HEPES (pH 7.4).[1]

Compound Addition (Pre-Incubation):

Add 50 µL of 1-(2,4-Dichlorophenyl)butan-2-amine at varying concentrations (0.1 nM to

100 µM).

Include controls: Vehicle (0.1% DMSO) and Reference Inhibitors (Fluoxetine for SERT,

GBR12909 for DAT).[1]

Incubate for 15 minutes at 37°C to allow equilibrium binding.

Substrate Addition:

Add 50 µL of ASP+ solution (Final concentration: 5 µM). Do not wash off the test

compound.[1]

Kinetic Reading:

Immediately transfer to a fluorescence plate reader (e.g., FLIPR or FlexStation).[1]

Settings: Excitation 475 nm / Emission 609 nm.[1]

Duration: Read every 30 seconds for 20 minutes.

Data Validation:

Uptake should be linear for the first 5–10 minutes.[1]

Calculate the slope (Rate of Uptake) for the linear phase.[1]

Interpretation[1][6]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://www.benchchem.com/product/b1461339/docs?utm_src=pdf-body#application-note-experimental-characterization-of-1-2-4-dichlorophenyl-butan-2-amine
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://pubchem.ncbi.nlm.nih.gov/compound/117800609
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibition: A decrease in the slope compared to vehicle indicates reuptake inhibition.[1]

Substrate Activity: If the compound is a substrate (releaser), it may competitively inhibit

ASP+ uptake, but distinct "efflux" assays are required to confirm release (see References).

[1]

Core Protocol B: Metabolic Stability (Microsomal)
Objective: The

-ethyl group is theoretically resistant to deamination.[1] This assay validates metabolic half-life (

) and intrinsic clearance (

) using Human Liver Microsomes (HLM).[1]

Reaction System
Component Initial Conc. Final Conc. in Assay

Phosphate Buffer 100 mM (pH 7.4) 100 mM

Test Compound 10 mM (DMSO) 1 µM

Human Liver Microsomes 20 mg/mL 0.5 mg/mL

NADPH-Regenerating Sys.[1] 10x Stock 1x (Start Reagent)

Protocol
Pre-Incubation: Mix Buffer, Microsomes, and Test Compound (1 µM). Pre-incubate at 37°C

for 5 minutes.

Initiation: Add NADPH regenerating system to start the reaction.[1]

Sampling: At time points 0, 5, 15, 30, 45, and 60 minutes, remove 50 µL aliquots.

Quenching: Immediately dispense aliquot into 150 µL ice-cold Acetonitrile containing Internal

Standard (e.g., Tolbutamide).

Processing: Centrifuge at 4,000 rpm for 20 mins to pellet protein. Collect supernatant.
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Analysis: Analyze via LC-MS/MS (MRM mode). Monitor the parent ion transition (m/z 218.1

→ 161.0 for the dichlorobenzyl fragment).

Mechanistic Pathway Visualization[1]
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Figure 2: Predicted metabolic pathways.[1] The alpha-ethyl group typically hinders MAO

activity, shifting metabolism toward CYP450-mediated hydroxylation or dealkylation.[1]

Data Presentation & Analysis
Calculation of IC50
Normalize the slope of fluorescence uptake (

) to the vehicle control (

):

[1]

Fit data to a non-linear regression (4-parameter logistic equation) to derive IC50.[1]

Intrinsic Clearance ( )
Plot ln(% remaining parent compound) vs. time.[1] The slope
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is the elimination rate constant.[1]

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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